![molecular formula C7H4F2N2S B6149318 2-[(difluoromethyl)sulfanyl]pyridine-4-carbonitrile CAS No. 1887223-37-1](/img/no-structure.png)
2-[(difluoromethyl)sulfanyl]pyridine-4-carbonitrile
Overview
Description
“2-[(difluoromethyl)sulfanyl]pyridine-4-carbonitrile” is a chemical compound used for pharmaceutical testing . It is a high-quality reference standard that provides accurate results .
Synthesis Analysis
The synthesis of similar compounds has been discussed in various studies. For instance, a nickel-catalyzed reductive 2-pyridination of aryl iodides with difluoromethyl 2-pyridyl sulfone (2-PySO2CF2H) via selective C(sp2)–S bond cleavage of the sulfone by using a phosphine ligand has been demonstrated . This method employs readily available nickel catalyst and 2-PySO2CF2H as the difluoromethylation reagent, providing a facile access to difluoromethylarenes under mild reaction conditions without pre-generation of arylmetal reagents .Chemical Reactions Analysis
“Difluoromethyl 2-pyridyl sulfone” is used in the gem-difluoroolefination of aldehydes and ketones. It is also used as a reagent in the nucleophilic difluoro(sulfonato)methylation of alcohols, N-sulfinyl imines, and halides .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(difluoromethyl)sulfanyl]pyridine-4-carbonitrile involves the reaction of 2-chloro-4-cyanopyridine with difluoromethyl sulfide in the presence of a base.", "Starting Materials": [ "2-chloro-4-cyanopyridine", "difluoromethyl sulfide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2-chloro-4-cyanopyridine to a reaction flask", "Add difluoromethyl sulfide to the reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitate", "Wash the precipitate with cold water and dry it", "Recrystallize the product from a suitable solvent (e.g. ethanol)" ] } | |
CAS RN |
1887223-37-1 |
Product Name |
2-[(difluoromethyl)sulfanyl]pyridine-4-carbonitrile |
Molecular Formula |
C7H4F2N2S |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
